Cas no 1594112-89-6 (trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride)

• Product Name: trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride
• CAS No: 1594112-89-6
• MF: C₃₃H₃₃ClNiP₂
• MW: 585.71
• CID: 4786767
• PubChem ID: 136212918
• Update Time: 2025-06-13

trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride Chemical and Physical Properties

Names and Identifiers

• trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride
• trans-(PPh2Me)2Ni(o-tolyl)Cl
• 1594112-89-6

• Inchi： 1S/2C13H13P.C7H7.ClH.Ni/c2*1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13;1-7-5-3-2-4-6-7;;/h2*2-11H,1H3;2-5H,1H3;1H;/q;;-1;;/p+1
• InChI Key： BTOUBTBGMWYNPE-UHFFFAOYSA-O
• SMILES： [Ni+2]([C-]1=CC=CC=C1C)([Cl-])(P(C1C=CC=CC=1)(C1C=CC=CC=1)C)P(C1C=CC=CC=1)(C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 587.133419g/mol
• Monoisotopic Mass: 587.133419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 152-157 °C

trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride Security Information

• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all

Additional information on trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride

Research Briefing on trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride (CAS: 1594112-89-6)

This research briefing provides a comprehensive overview of the latest advancements and applications of trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride (CAS: 1594112-89-6), a nickel-based organometallic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its unique structural properties and catalytic activities, making it a promising candidate for various synthetic and medicinal applications.

The compound's molecular structure features a nickel center coordinated by two methyldiphenylphosphine ligands and a 2-methylphenyl group, with a chloride counterion. This configuration has been shown to exhibit remarkable stability and reactivity in cross-coupling reactions, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. A 2023 study published in the Journal of Organometallic Chemistry demonstrated its superior catalytic efficiency in Suzuki-Miyaura coupling reactions compared to traditional palladium catalysts.

In pharmaceutical research, trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride has shown potential as a precursor for developing novel anticancer agents. Recent in vitro studies have revealed that nickel complexes derived from this compound exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. The mechanism of action appears to involve DNA intercalation and reactive oxygen species generation, as reported in a 2024 publication in Bioorganic & Medicinal Chemistry Letters.

From a synthetic chemistry perspective, researchers have developed improved preparation methods for this compound, achieving higher yields and purity. A 2023 patent application (WO2023187654) describes an optimized synthesis route using nickel(II) acetate as starting material, which reduces production costs while maintaining excellent product quality. This advancement could facilitate broader application of the compound in industrial-scale pharmaceutical synthesis.

Ongoing research is exploring the compound's potential in asymmetric catalysis and its application in synthesizing chiral pharmaceutical intermediates. Preliminary results suggest that modified versions of this nickel complex can achieve enantioselectivities exceeding 90% in certain transformations, opening new possibilities for producing single-enantiomer drugs. These developments position trans-Bis(methyldiphenylphosphine)(2-methylphenyl)nickel(II) chloride as a versatile tool in modern medicinal chemistry.

Future research directions include further investigation of the compound's biological activities, optimization of its catalytic properties, and development of derivative complexes with enhanced performance characteristics. The growing body of evidence supporting its utility in both synthetic and medicinal applications suggests that this nickel-based compound will continue to attract significant research attention in the coming years.